![molecular formula C10H13NS B2539138 5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine CAS No. 1856539-73-5](/img/structure/B2539138.png)
5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
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Overview
Description
5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a chemical compound that is used as an intermediate for APIs such as Clopidogrel and Prasugrel . It is an off-white to cream powder .
Synthesis Analysis
The synthesis of 4,5,6,7-tetrahydrothieno[3,2-c]pyridines involves several steps. Starting from a 4-oxopiperidine-3-carboxylic acid ester, an allyl group is introduced in the 3-position. The ester function in the 3-position is then removed, and the resulting compound is ozonized. This is then reduced to the corresponding aldehyde and ring-closed with H2S / HCl in the presence of a metal halide to give the end product .Molecular Structure Analysis
The molecular formula of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine Hydrochloride is C7H9NS·HCl, and its molecular weight is 175.67 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 4,5,6,7-tetrahydrothieno[3,2-c]pyridines include the introduction of an allyl group, removal of the ester function, ozonization, reduction to the corresponding aldehyde, and ring closure with H2S / HCl .Scientific Research Applications
Intermediate for Anti-thrombotic Drug Clopidogrel
This compound is used as an intermediate in the synthesis of the anti-thrombotic drug Clopidogrel . Clopidogrel is a medication used to prevent blood clots in people who have recently had a heart attack or stroke, and those with peripheral artery disease .
Biological Activities
Various 4,5,6,7-tetrahydrothieno pyridine derivatives have been synthesized and evaluated for various biological activities in different models . Some analogs have shown potent biological activities and may be considered as lead molecules for the development of future drugs .
Antibacterial Activity
Some derivatives of 4,5,6,7-tetrahydrothieno pyridine have shown antibacterial activity . This suggests potential applications in the development of new antibacterial agents .
Antifungal Activity
In addition to antibacterial properties, some derivatives have also been evaluated for their antifungal activities on various strains of fungi . This indicates potential use in the creation of antifungal medications .
Safety and Hazards
properties
IUPAC Name |
5-prop-2-enyl-6,7-dihydro-4H-thieno[3,2-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NS/c1-2-5-11-6-3-10-9(8-11)4-7-12-10/h2,4,7H,1,3,5-6,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNNAYCBRFMQDSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CCC2=C(C1)C=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Allyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine |
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